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Compound of Interest

Compound Name: 4-Methoxy-3-nitropyridine hydrate

Cat. No.: B8025795 Get Quote

Executive Summary
In pharmaceutical process chemistry, 4-Methoxy-3-nitropyridine (CAS 31872-62-5) is a critical

intermediate, particularly in the synthesis of kinase inhibitors (e.g., EGFR targets) via the

reduction of the nitro group to an amine.[1][2][3][4] While the anhydrous molecular weight is

154.12 g/mol , this compound frequently exists as a non-stoichiometric hydrate or absorbs

significant atmospheric moisture due to the basicity of the pyridine nitrogen and the polarity of

the nitro group.

Failure to account for the hydration state—specifically the difference between the anhydrous

form and the in situ hydrate—leads to stoichiometric errors of 10–15%. This guide provides the

definitive molecular weight data, characterization protocols, and correction factors required to

ensure synthetic precision.

Part 1: Physicochemical Profile & Molecular Weight
Data[4][5]
The term "hydrate" for this compound often refers to a variable lattice inclusion of water rather

than a strict stoichiometric crystal form (like a stable monohydrate). However, for calculation

purposes, researchers must bracket the molecular weight between the anhydrous and potential

stoichiometric forms.

Table 1: Molecular Weight Reference (Theoretical)
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Form Stoichiometry Formula
Molecular
Weight ( g/mol
)

Mass
Difference (%)

Anhydrous
1.0 eq

Substance
154.12 Reference

Hemihydrate + 0.5 eq 163.13 +5.8%

Monohydrate + 1.0 eq 172.14 +11.7%

Hydrochloride + 1.0 eq HCl 190.58 +23.6%

Critical Note: Commercial Certificates of Analysis (CoA) often list the anhydrous MW (154.12)

even if the water content is 5–10%. You must calculate the Effective Molecular Weight (EMW)

using the protocol in Part 3.

Part 2: The Hydration Variable (Mechanism &
Impact)
Why It Hydrates
The 4-methoxy-3-nitropyridine molecule possesses two key features driving hygroscopicity:

Pyridine Nitrogen: A hydrogen-bond acceptor that readily interacts with atmospheric

moisture.

Nitro Group: Increases the polarity of the ring, stabilizing the crystal lattice with water

molecules.

Synthetic Impact
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If you assume the material is anhydrous (154.12 g/mol ) but it is actually a monohydrate

(172.14 g/mol ), you are undercharging the reagent by 11.7%.

In Reductions (H₂/Pd-C): Undercharging leads to incomplete conversion or catalyst

poisoning if the stoichiometry of additives is tight.

In SNAr Reactions: If this molecule is the nucleophile, the reaction rate will stall. If it is the

electrophile, you will generate excess impurities from the unreacted coupling partner.

Part 3: Analytical Protocols (Self-Validating
Systems)
To determine the Effective Molecular Weight (EMW) for your specific batch, do not rely on the

label. Use this self-validating workflow.

Protocol A: Determination of Water Content (Karl
Fischer)
Standard: ASTM E203 or ISO 760.

Solvent System: Use a Methanol/Formamide (3:1) mix. The formamide helps dissolve the

pyridine derivative, which can be sparingly soluble in pure methanol at high concentrations.

Titrant: Hydranal-Composite 5 (or equivalent).

Procedure:

Tare a dry syringe.

Add ~50 mg of sample.

Inject into the KF cell.

Record Water Content (

) in %.
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Protocol B: Calculation of Effective Molecular Weight
(EMW)
Once

is known, calculate the mass of material required to deliver 1 mole of the active substrate.

Example: If KF indicates 6.5% water:

Part 4: Visualization of Workflows
Diagram 1: Stoichiometry Correction Logic
This logic gate ensures that batch-to-batch variation in hydration does not affect reaction yield.
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Caption: Decision tree for correcting reagent mass based on variable water content.

Diagram 2: Synthetic Context & Hydration Origin
Understanding where the water comes from (Synthesis from 4-Chloro precursor) and where it

goes.
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Caption: Synthetic pathway showing the introduction of water during the aqueous workup of the

SNAr step.

Part 5: Safety & Handling
GHS Classification: Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Dam. 1.[2][3][4]

Handling: The compound is an irritant. When handling the hydrate, ensure proper ventilation.

[4]

Storage: Store under inert atmosphere (Argon/Nitrogen). While the hydrate is stable, excess

moisture absorption can lead to clumping, making precise weighing difficult.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 31872-62-5|4-Methoxy-3-nitropyridine|BLD Pharm [bldpharm.com]

2. 4-Methoxy-3-nitropyridine | C6H6N2O3 | CID 355832 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 4-メトキシ-3-ニトロピリジン 97% | Sigma-Aldrich [sigmaaldrich.com]

4. echemi.com [echemi.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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